Cas no 19496-84-5 (1-Bromomethyl-o-carborane)

• Product Name: 1-Bromomethyl-o-carborane
• CAS No: 19496-84-5
• MF: C₃H₁₃B₁₀Br
• MW: 237.149319410324
• CID: 199251
• Update Time: 2025-07-19

1-Bromomethyl-o-carborane Chemical and Physical Properties

Names and Identifiers

• 1,2-Dicarbadodecaborane(12),1-(bromomethyl)- (7CI,8CI,9CI)
• 1-Bromomethyl-o-carborane
• 1,2-Dicarbadodecaborane(12), 1-(bromomethyl)-

• Inchi： 1S/C3H13B10Br/c14-1-3-2(4-3)5-7-9-11-13-12-10-8-6-3/h2,4-13H,1H2
• InChI Key： REYBIJHSRQJWOL-UHFFFAOYSA-N
• SMILES： C12(CBr)BBBBBBBBBC1B2

Additional information on 1-Bromomethyl-o-carborane

Comprehensive Guide to 1-Bromomethyl-o-carborane (CAS No. 19496-84-5): Properties, Applications, and Innovations

1-Bromomethyl-o-carborane (CAS No. 19496-84-5) is a highly specialized boron cluster compound that has garnered significant attention in advanced material science and pharmaceutical research. This carborane derivative is renowned for its unique structural stability, thermal resistance, and versatility in synthetic applications. With the increasing demand for high-performance materials and targeted drug delivery systems, this compound has become a focal point for researchers exploring nanotechnology and biomedical engineering solutions.

The molecular structure of 1-Bromomethyl-o-carborane features a bromomethyl group attached to an o-carborane cage, which contributes to its exceptional chemical inertness and adaptability. This makes it an ideal candidate for cross-coupling reactions in organic synthesis, particularly in the development of boron neutron capture therapy (BNCT) agents. Recent studies highlight its potential in cancer treatment, where its boron-rich properties enable precise tumor targeting with minimal side effects—a topic frequently searched in AI-driven medical research databases.

In the realm of material science, 1-Bromomethyl-o-carborane is leveraged to design heat-resistant polymers and lithium-ion battery electrolytes. Its ability to enhance thermal stability aligns with the growing interest in sustainable energy storage, a hot topic among green technology enthusiasts. Additionally, its role in supramolecular chemistry is being explored for creating self-assembling nanomaterials, a trend underscored by the rise of AI-assisted molecular modeling tools.

From a commercial perspective, the compound’s synthesis and purification processes are critical. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure purity, addressing the quality control concerns prevalent in pharmaceutical manufacturing forums. Environmental considerations also drive interest in eco-friendly synthesis methods, with researchers optimizing protocols to reduce waste—a priority in circular economy discussions.

Looking ahead, the integration of 1-Bromomethyl-o-carborane into next-generation therapeutics and smart materials is poised to expand. Its compatibility with bioconjugation techniques opens doors for personalized medicine, while its robustness in extreme conditions appeals to aerospace and electronics industries. As machine learning accelerates compound discovery, this carborane-based molecule exemplifies the synergy between traditional chemistry and cutting-edge technology.